Cas no 25472-38-2 (2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 25472-38-2
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD20621112
• CID: 237818
• PubChem ID: 19694388
• Update Time: 2025-04-19

2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, 3-carboxy-
• 2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid
• DTXSID60599268
• EN300-85319
• 3-carboxypyrrole-2-acetic acid
• 25472-38-2
• 2-(Carboxymethyl)-1H-pyrrole-3-carboxylicacid
• SCHEMBL2077262

• MDL： MFCD20621112
• Inchi： 1S/C7H7NO4/c9-6(10)3-5-4(7(11)12)1-2-8-5/h1-2,8H,3H2,(H,9,10)(H,11,12)
• InChI Key： YASSGZAFJWNSPO-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C(=O)O)C=CN1)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids